Cas no 2210050-35-2 (3-(4-cyclohexylpiperazin-1-yl)pyridine-2-carbonitrile)

• Product Name: 3-(4-cyclohexylpiperazin-1-yl)pyridine-2-carbonitrile
• CAS No: 2210050-35-2
• MF: C₁₆H₂₂N₄
• MW: 270.372683048248
• CID: 5325578
• Update Time: 2025-10-29

3-(4-cyclohexylpiperazin-1-yl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 3-(4-cyclohexyl-1-piperazinyl)-
• 3-(4-cyclohexylpiperazin-1-yl)pyridine-2-carbonitrile

• Inchi： 1S/C16H22N4/c17-13-15-16(7-4-8-18-15)20-11-9-19(10-12-20)14-5-2-1-3-6-14/h4,7-8,14H,1-3,5-6,9-12H2
• InChI Key： OGAGEWWXEIBMBX-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC=C1N1CCN(C2CCCCC2)CC1

Additional information on 3-(4-cyclohexylpiperazin-1-yl)pyridine-2-carbonitrile

Comprehensive Overview of 3-(4-Cyclohexylpiperazin-1-yl)pyridine-2-carbonitrile (CAS No. 2210050-35-2)

3-(4-Cyclohexylpiperazin-1-yl)pyridine-2-carbonitrile (CAS No. 2210050-35-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperazine and pyridine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a cyclohexyl group with a carbonitrile functional group, offering versatile reactivity and binding properties.

The compound's CAS number 2210050-35-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its systematic name, 3-(4-cyclohexylpiperazin-1-yl)pyridine-2-carbonitrile, highlights its structural complexity, making it a subject of interest for chemists and pharmacologists alike. Recent trends in AI-driven drug discovery and computational chemistry have further amplified its relevance, as researchers leverage machine learning to predict its interactions with biological targets.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 3-(4-cyclohexylpiperazin-1-yl)pyridine-2-carbonitrile in medicine?" Preliminary studies suggest its utility in modulating specific receptors, though further clinical validation is required. Additionally, its synthetic pathways and derivatives are hot topics in organic chemistry forums, reflecting the growing demand for innovative synthetic methods.

From an industrial perspective, 3-(4-cyclohexylpiperazin-1-yl)pyridine-2-carbonitrile is often discussed in the context of high-throughput screening and fragment-based drug design. Its compatibility with modern automated synthesis platforms makes it a valuable candidate for large-scale pharmaceutical projects. Moreover, its physicochemical properties, such as solubility and stability, are frequently analyzed to optimize formulation strategies.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. Researchers often inquire about its storage conditions and degradation pathways, which are critical for long-term stability studies.

In summary, 3-(4-cyclohexylpiperazin-1-yl)pyridine-2-carbonitrile (CAS No. 2210050-35-2) represents a promising avenue for scientific exploration. Its multifaceted applications, coupled with advancements in AI-assisted research, position it as a compound of enduring interest in both academic and industrial settings. As the field evolves, this molecule is likely to play a pivotal role in the development of next-generation therapeutics.